Cas no 1221824-89-0 (Methyl (2S,4S)-4-[(tert-butoxycarbonyl)amino]-2-piperidinecarboxylate)

• Product Name: Methyl (2S,4S)-4-[(tert-butoxycarbonyl)amino]-2-piperidinecarboxylate
• CAS No: 1221824-89-0
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 6234065
• PubChem ID: 29947025
• Update Time: 2025-06-15

Methyl (2S,4S)-4-[(tert-butoxycarbonyl)amino]-2-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2S,4S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-2-carboxylate
• rac-methyl (2R,4R)-4-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylate
• methyl (2S,4S)-4-((tert-butoxycarbonyl)amino)piperidine-2-carboxylate
• 1221824-89-0
• EN300-26667546
• Methyl (2S,4S)-4-[(tert-butoxycarbonyl)amino]-2-piperidinecarboxylate

• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(16)14-8-5-6-13-9(7-8)10(15)17-4/h8-9,13H,5-7H2,1-4H3,(H,14,16)/t8-,9-/m0/s1
• InChI Key： YGLGJWJSCISLPZ-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CCN[C@H](C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl (2S,4S)-4-[(tert-butoxycarbonyl)amino]-2-piperidinecarboxylate

Recent Advances in the Application of Methyl (2S,4S)-4-[(tert-butoxycarbonyl)amino]-2-piperidinecarboxylate (CAS: 1221824-89-0) in Chemical Biology and Pharmaceutical Research

Methyl (2S,4S)-4-[(tert-butoxycarbonyl)amino]-2-piperidinecarboxylate (CAS: 1221824-89-0) is a chiral piperidine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including protease inhibitors, kinase inhibitors, and other therapeutic agents. Its unique stereochemistry and functional groups make it an attractive building block for the construction of complex molecular architectures.

Recent studies have highlighted the role of Methyl (2S,4S)-4-[(tert-butoxycarbonyl)amino]-2-piperidinecarboxylate in the development of novel antiviral and anticancer agents. For instance, researchers have utilized this compound as a precursor in the synthesis of potent inhibitors targeting viral proteases, such as those of SARS-CoV-2 and HIV. The tert-butoxycarbonyl (Boc) protecting group in the molecule provides stability during synthetic transformations, while the methyl ester moiety offers flexibility for further functionalization.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives synthesized from Methyl (2S,4S)-4-[(tert-butoxycarbonyl)amino]-2-piperidinecarboxylate in inhibiting the main protease (Mpro) of SARS-CoV-2. The study reported that these derivatives exhibited nanomolar inhibitory activity and favorable pharmacokinetic properties, making them promising candidates for further development as antiviral therapeutics. The researchers employed a combination of molecular docking, X-ray crystallography, and enzymatic assays to elucidate the binding modes and mechanisms of action of these compounds.

Another significant application of Methyl (2S,4S)-4-[(tert-butoxycarbonyl)amino]-2-piperidinecarboxylate is in the field of oncology. Recent research has explored its use in the synthesis of small molecule inhibitors targeting protein kinases involved in cancer cell proliferation and survival. A 2022 study in Bioorganic & Medicinal Chemistry Letters described the design and synthesis of a series of kinase inhibitors derived from this compound, which showed potent activity against multiple cancer cell lines, including breast, lung, and colorectal cancers. The study emphasized the importance of the stereochemistry at the 2 and 4 positions of the piperidine ring in determining the selectivity and potency of the inhibitors.

The synthetic versatility of Methyl (2S,4S)-4-[(tert-butoxycarbonyl)amino]-2-piperidinecarboxylate has also been leveraged in the development of peptide mimetics and macrocyclic compounds. Researchers have employed this building block to introduce constrained conformations into peptide backbones, enhancing their stability and bioavailability. A 2023 publication in Organic Letters detailed a novel synthetic route for the preparation of cyclic peptides incorporating this piperidine derivative, which demonstrated improved proteolytic resistance and cell permeability compared to their linear counterparts.

Despite these promising developments, challenges remain in the large-scale production and optimization of Methyl (2S,4S)-4-[(tert-butoxycarbonyl)amino]-2-piperidinecarboxylate-derived compounds. Recent efforts have focused on developing more efficient and sustainable synthetic methodologies, including flow chemistry and biocatalytic approaches, to address these limitations. A 2023 review in Advanced Synthesis & Catalysis highlighted several innovative strategies for the asymmetric synthesis of this compound and its derivatives, emphasizing the potential of enzymatic and organocatalytic methods to improve yield and enantioselectivity.

In conclusion, Methyl (2S,4S)-4-[(tert-butoxycarbonyl)amino]-2-piperidinecarboxylate (CAS: 1221824-89-0) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its applications span from antiviral and anticancer drug discovery to the development of peptide mimetics and macrocyclic compounds. Ongoing research efforts are expected to further expand the utility of this compound and its derivatives, potentially leading to the development of novel therapeutic agents with improved efficacy and safety profiles.